Cas no 2763754-98-7 (5-Fluoro-2-[2-(4-fluorophenyl)-1,3-thiazole-5-sulfonamido]benzoic acid)

• Product Name: 5-Fluoro-2-[2-(4-fluorophenyl)-1,3-thiazole-5-sulfonamido]benzoic acid
• CAS No: 2763754-98-7
• MF: C₁₆H₁₀F₂N₂O₄S₂
• MW: 396.388408184052
• CID: 6291445
• PubChem ID: 165983703
• Update Time: 2025-05-22

5-Fluoro-2-[2-(4-fluorophenyl)-1,3-thiazole-5-sulfonamido]benzoic acid Chemical and Physical Properties

Names and Identifiers

• Z5773652960
• 2763754-98-7
• EN300-37355358
• 5-fluoro-2-[2-(4-fluorophenyl)-1,3-thiazole-5-sulfonamido]benzoic acid
• 5-Fluoro-2-[2-(4-fluorophenyl)-1,3-thiazole-5-sulfonamido]benzoic acid

• Inchi： 1S/C16H10F2N2O4S2/c17-10-3-1-9(2-4-10)15-19-8-14(25-15)26(23,24)20-13-6-5-11(18)7-12(13)16(21)22/h1-8,20H,(H,21,22)
• InChI Key： WUCANZSBMFYSLO-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C2C=CC(=CC=2)F)S1)(NC1C=CC(=CC=1C(=O)O)F)(=O)=O

Computed Properties

• Exact Mass: 396.00500548g/mol
• Monoisotopic Mass: 396.00500548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 133Ų

Additional information on 5-Fluoro-2-[2-(4-fluorophenyl)-1,3-thiazole-5-sulfonamido]benzoic acid

Research Brief on 5-Fluoro-2-[2-(4-fluorophenyl)-1,3-thiazole-5-sulfonamido]benzoic acid (CAS: 2763754-98-7)

The compound 5-Fluoro-2-[2-(4-fluorophenyl)-1,3-thiazole-5-sulfonamido]benzoic acid (CAS: 2763754-98-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole-sulfonamide-benzoic acid scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific enzymatic pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

One of the key areas of interest is the compound's role as a selective inhibitor of carbonic anhydrase (CA) isoforms. CAs are a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide, playing critical roles in physiological processes such as pH regulation, electrolyte secretion, and tumorigenesis. Preliminary in vitro studies have demonstrated that 5-Fluoro-2-[2-(4-fluorophenyl)-1,3-thiazole-5-sulfonamido]benzoic acid exhibits high affinity for CA IX and XII, isoforms that are overexpressed in hypoxic tumor environments. This selectivity makes it a potential candidate for targeted cancer therapy, particularly in combination with existing chemotherapeutic agents.

Recent advancements in the synthesis of this compound have focused on improving its pharmacokinetic properties. Researchers have employed microwave-assisted organic synthesis (MAOS) to reduce reaction times and enhance yields. Additionally, structural modifications, such as the introduction of fluorine atoms at strategic positions, have been explored to optimize its binding affinity and metabolic stability. These efforts have resulted in derivatives with improved oral bioavailability and reduced off-target effects, as evidenced by preclinical pharmacokinetic studies.

In vivo studies have further validated the therapeutic potential of this compound. Animal models of hypoxic tumors treated with 5-Fluoro-2-[2-(4-fluorophenyl)-1,3-thiazole-5-sulfonamido]benzoic acid showed significant reductions in tumor growth and metastasis. The compound's ability to selectively inhibit CA IX and XII in the tumor microenvironment, while sparing other isoforms, underscores its potential as a targeted therapeutic agent. Moreover, its favorable safety profile in these studies suggests a low risk of adverse effects, a critical consideration for clinical translation.

Beyond its applications in oncology, recent research has explored the compound's utility in other disease areas. For instance, its inhibitory effects on CA II and VII have been investigated for the treatment of glaucoma and epilepsy, respectively. These studies highlight the versatility of 5-Fluoro-2-[2-(4-fluorophenyl)-1,3-thiazole-5-sulfonamido]benzoic acid and its potential to address unmet medical needs across multiple therapeutic domains.

In conclusion, 5-Fluoro-2-[2-(4-fluorophenyl)-1,3-thiazole-5-sulfonamido]benzoic acid (CAS: 2763754-98-7) represents a promising scaffold for the development of novel therapeutics. Its selective inhibition of CA isoforms, combined with its favorable pharmacokinetic and safety profiles, positions it as a strong candidate for further preclinical and clinical development. Future research should focus on elucidating its precise mechanism of action, optimizing its formulation for clinical use, and exploring its potential in combination therapies. The ongoing advancements in this field underscore the importance of continued investment in chemical biology and drug discovery to unlock the full therapeutic potential of this compound.